3-(Ethoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid

• Molecular Formula: C11H10F3NO4
• Molecular Weight: 277.20 g/mol
• IUPAC Name: 3-(ethoxycarbonylamino)-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C11H10F3NO4/c1-2-19-10(18)15-8-4-6(9(16)17)3-7(5-8)11(12,13)14/h3-5H,2H2,1H3,(H,15,18)(H,16,17)
• InChI Key: MECUPAHEFMCIBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC(=CC(=C1)C(F)(F)F)C(=O)O

Description

3-(Ethoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C11H10F3NO4 and its molecular weight is 277.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-amino-5-(trifluoromethyl)benzoate (cf. procedures (116a) and (80a); 236 mg, 1.01 mmol) was dissolved in THF (11 mL) and the resulting solution was charged successively with K2CO3 (1.6 mL of a 2.0 M aq. solution) and ethylchloroformate (258 mg, 2.7 mmol). The reaction was stirred at RT for 48 h, concentrated in vacuo, and diluted with EtOAc. The organic phase was washed with sat. NaHCO3, water (2×), and brine before being dried (Na2SO4), filtered, and concentrated in vacuo. This product was dissolved in 3:1 THF/MeOH (8 mL) and the resultant solution was charged with lithium hydroxide (2 mL of a 1N solution). The reaction was stirred for 14 h, acidified with 1N HCl, and extracted with EtOAc (2×). The organic extracts were combined, washed with water, washed with brine, dried (Na2SO4), filtered, and concentrated in vacuo to provide 3-(ethoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid. MS found: (M−H)−=276.1.